Cas no 168618-47-1 (2'-Methoxy1,1'-biphenyl-3-carboxylic Acid)

• Product Name: 2'-Methoxy1,1'-biphenyl-3-carboxylic Acid
• CAS No: 168618-47-1
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD03424597
• CID: 234143
• PubChem ID: 2759547
• Update Time: 2025-08-05

2'-Methoxy1,1'-biphenyl-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-[1,1'-biphenyl]-3-carboxylic acid
• [1,1'-Biphenyl]-3-carboxylicacid, 2'-methoxy-
• 2'-Methoxy-biphenyl-3-carboxylic acid
• 2'-Methoxybiphenyl-3-carboxylic Acid
• 2-Methoxybiphenyl-3-carboxylic acid
• 3-(2-methoxyphenyl)benzoic acid
• 2'-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 2'-METHOXY-5'-NITROACETOPHENONE
• 2'-methoxybiphenyl-3-carboxylic acid(SALTDATA: FREE)
• 3-biphenyl-(2'-methoxy)carboxylic acid
• AKOS BAR-0013
• TIMTEC-BB SBB007487
• CHEMBRDG-BB 4400431
• AB92591
• 2/'-METHOXY-BIPHENYL-3-CARBOXYLIC ACID
• BS-21708
• CS-0172625
• EN300-5554899
• CHEMBL4168210
• HMS1697A22
• [1,1'-Biphenyl]-3-carboxylicacid,2'-methoxy-
• 168618-47-1
• 2'-Methoxy-3-biphenylcarboxylic acid
• SCHEMBL417159
• BB 0222365
• AKOS000303051
• NCGC00374157-01
• 2'-Methoxy-[1,1'-biphenyl]-3-carboxylicacid
• MFCD03424597
• 3-Biphenyl-(2'-methoxy)carboxylicacid
• 2'-Methoxy-[1,1'-biphenyl]-3-carboxylic acid
• DTXSID20374831
• FT-0724156
• EAJ
• ASINEX-REAG BAS 07758868
• [1,1'-Biphenyl]-3-carboxylic acid, 2'-methoxy-
• DB-064691
• 2'-Methoxy1,1'-biphenyl-3-carboxylic Acid

• MDL： MFCD03424597
• Inchi： 1S/C14H12O3/c1-17-13-8-3-2-7-12(13)10-5-4-6-11(9-10)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： COUUHAJQLHMNJM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 228.07900
• Monoisotopic Mass: 228.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3

Experimental Properties

• Color/Form: Solid
• Density: 1.193
• Boiling Point: 387.0±25.0 °C at 760 mmHg
• Flash Point: 148.1±16.7 °C
• Refractive Index: 1.589
• PSA: 46.53000
• LogP: 3.06040
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2'-Methoxy1,1'-biphenyl-3-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Additional information on 2'-Methoxy1,1'-biphenyl-3-carboxylic Acid

Professional Introduction to 2'-Methoxy1,1'-biphenyl-3-carboxylic Acid (CAS No: 168618-47-1)

2'-Methoxy1,1'-biphenyl-3-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No) 168618-47-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This biphenyl derivative features a methoxy group at the 2-position and a carboxylic acid functional group at the 3-position, making it a versatile intermediate for synthesizing complex molecules.

The structure of 2'-Methoxy1,1'-biphenyl-3-carboxylic Acid consists of two benzene rings connected by a single bond, with the methoxy group (-OCH₃) and the carboxylic acid (-COOH) substituents strategically positioned. This arrangement imparts unique electronic and steric properties to the molecule, which are highly valuable in designing novel chemical entities. The presence of both electron-donating (methoxy) and electron-withdrawing (carboxylic acid) groups allows for fine-tuning of the compound's reactivity and interaction with biological targets.

In recent years, 2'-Methoxy1,1'-biphenyl-3-carboxylic Acid has been explored as a key building block in the development of advanced materials, particularly in the realm of organic electronics. Its rigid biphenyl core serves as an excellent scaffold for constructing π-conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The methoxy and carboxylic acid functionalities further enhance its utility by enabling various chemical modifications, including esterification, amidation, and coupling reactions.

The pharmaceutical industry has also shown interest in 2'-Methoxy1,1'-biphenyl-3-carboxylic Acid due to its potential as a precursor in drug discovery. Researchers have leveraged its structural motifs to develop novel compounds with therapeutic properties. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory effects. The biphenyl core is known to exhibit favorable interactions with biological macromolecules, making it a promising scaffold for designing small-molecule drugs that can modulate protein-protein interactions or enzyme activities.

One of the most compelling aspects of 2'-Methoxy1,1'-biphenyl-3-carboxylic Acid is its role in synthetic chemistry. The compound's dual functionality allows chemists to construct intricate molecular architectures through multi-step synthetic pathways. Recent advances in catalytic methods have enabled more efficient and selective transformations of this intermediate, leading to faster synthesis times and higher yields. These improvements have made it more feasible to explore complex derivatives for both material science and pharmaceutical applications.

The versatility of 2'-Methoxy1,1'-biphenyl-3-carboxylic Acid extends to its applications in medicinal chemistry. Researchers have utilized this compound to develop inhibitors targeting various disease-related pathways. For example, studies have demonstrated its utility in creating kinase inhibitors by incorporating it into heterocyclic frameworks. The ability to modify both the methoxy and carboxylic acid groups allows for precise tuning of binding affinities and selectivity against specific biological targets.

In conclusion, 2'-Methoxy1,1'-biphenyl-3-carboxylic Acid (CAS No: 168618-47-1) represents a valuable chemical entity with broad applications across multiple disciplines. Its unique structural features make it an excellent candidate for designing advanced materials and novel therapeutic agents. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to play an increasingly important role in both academic and industrial settings.